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Compound of Interest

Compound Name: 2-Chloro-5-(3-oxetanyl)pyridine

Cat. No.: B8506745

Get Quote

Executive Summary: The "Hidden" Hazard
Disposing of 2-Chloro-5-(3-oxetanyl)pyridine requires more than standard halogenated waste

protocols.[1][2][3] While the pyridine ring presents standard toxicity and environmental

concerns, the oxetane moiety introduces a specific chemical instability often overlooked in

generic safety data sheets (SDS).[1][2]

Critical Directive: This compound possesses a strained ether ring (oxetane, ~107 kJ/mol strain

energy).[1][2][4] It must never be disposed of in acidic waste streams. Exposure to acidic waste

(e.g., HCl, H₂SO₄, or acidic aqueous layers) can trigger rapid, exothermic ring-opening

polymerization, leading to pressure buildup and potential container rupture.[1][2]

Chemical Profile & Disposal Data
Before handling, verify these properties against your specific Certificate of Analysis (CoA).[2][3]
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Property
Specification / Hazard
Class

Disposal Implication

Molecular Formula C₈H₈ClNO
Halogenated Organic Waste

(Must be incinerated).[1][3]

Molecular Weight 169.61 g/mol N/A

Physical State
Solid (typically off-white

powder) or Low-melting solid

Handle as solid waste unless

in solution.[1][3]

Key Reactivity Acid-Sensitive (Oxetane ring)
STRICT SEGREGATION from

Acid Waste.[1][3]

Hazards (GHS)
Irritant (Skin/Eye), STOT SE 3,

Acute Tox.[1][2]

Double-containment required.

[1][3][5]

RCRA Classification

Not P-listed; treat as D001

(Ignitable) or Characteristic

Toxic if leachable.[1][3]

Label as "Hazardous Waste -

Halogenated".[1][3]

Pre-Disposal Assessment: The Decision Matrix
Effective disposal starts with characterizing the physical state of your waste.[3] Use this logic

flow to determine the correct waste stream.
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Waste Generation:
2-Chloro-5-(3-oxetanyl)pyridine

Physical State?

Solid / Powder

Pure Substance/Debris

Solution / Mother Liquor

Dissolved

Stream A:
Solid Hazardous Waste

(Double Bagged)
Is it mixed with Acid?

CRITICAL STEP:
Neutralize/Basify immediately

(pH > 7)

Yes (Acidic)

Stream B:
Halogenated Organic Solvents

(Non-Acidic)

No (Neutral/Basic)

Verified pH > 7
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Figure 1:Waste Segregation Logic. Note the critical intervention point for acidic solutions to

prevent oxetane ring opening.[1]

Detailed Disposal Workflows
Scenario A: Solid Waste (Pure Compound, Weighing
Papers, PPE)
Applicable to: Expired reagent, contaminated gloves, spill debris.[1][2]

Containment: Do not throw in general trash. Place material in a clear polyethylene bag.

Double Bagging: Place the first bag inside a second, durable hazardous waste bag

(minimum 4 mil thickness).

Labeling: Affix a hazardous waste tag.

Constituents: "2-Chloro-5-(3-oxetanyl)pyridine, solid."[1][2]

Hazards: Check "Toxic" and "Irritant."[1][3]

Storage: Store in the Solid Waste SAA (Satellite Accumulation Area) pail. Ensure the lid is

sealed.

Scenario B: Liquid Waste (Reaction Mixtures, Mother
Liquors)
Applicable to: HPLC waste, reaction workups.[1][2]

Halogen Check: Because this molecule contains Chlorine, it must go into the Halogenated

Waste stream.[1][3] Do not mix with Non-Halogenated solvents (e.g., pure Acetone/Methanol

waste) as this increases disposal costs significantly.[2][3]

The "Oxetane Rule" (Crucial):

Check pH: Before pouring into the waste carboy, verify the pH of your solution.[1][2]
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If Acidic (pH < 7): Quench with Saturated Sodium Bicarbonate (NaHCO₃) or Triethylamine

until pH is neutral or slightly basic (pH 8-9).[1][3]

Why? Acid catalyzes the ring opening of the oxetane.[1][4][6] In a sealed waste drum, this

exothermic reaction can accelerate, potentially rupturing the drum.[1][2]

Transfer: Pour into the "Halogenated Solvent Waste" carboy.

Cap: Close the carboy immediately. Do not leave funnels in the neck.[3]

Scenario C: Spill Response
Immediate Action Plan for Laboratory Spills.

1. Assess Volume
& Hazards

2. Don PPE
(Nitrile, Goggles, Lab Coat)

3. Contain
Use Vermiculite/Sand

4. Collect
Scoop into Jar

5. Decontaminate
Soap & Water Wash

Click to download full resolution via product page

Figure 2:Spill Response Workflow. Priority is placed on using inert absorbents.[1]

Protocol:

Evacuate & Ventilate: If the spill is >5g or creates dust, clear the area.[1][3]

Inert Absorption: Cover the spill with Vermiculite or Sand.[1][3]

WARNING: Do NOT use paper towels or sawdust.[1][3] The oxetane ring can react with

hydroxyl groups in cellulose under certain conditions, and the pyridine ring adds

flammability risk.[2][3]

Collection: Scoop the absorbent/chemical mix into a wide-mouth jar with a screw-top lid.

Labeling: Label as "Hazardous Waste - Debris contaminated with Halogenated Pyridine."

Regulatory & Compliance (US Focus)
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EPA Waste Code: This specific compound is not P-listed or U-listed.[1][3] However, it

typically defaults to D001 (Ignitable) if in flammable solvent, or is regulated under the

"Mixture Rule" if mixed with listed solvents (e.g., F002 for halogenated solvents).[1][2]

Satellite Accumulation: Waste must be stored at or near the point of generation.[1][3]

Containers must remain closed unless adding waste.[1][3][7]

Drain Disposal:ILLEGAL. Under no circumstances should this compound be poured down

the sink.[1][3] It is toxic to aquatic life and persists due to the halogen substitution.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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